N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide

• Molecular Formula: C29H25NO2
• Molecular Weight: 419.5 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)-phenylmethyl]-3,3-diphenylprop-2-enamide
• InChI: InChI=1S/C29H25NO2/c1-32-26-19-17-25(18-20-26)29(24-15-9-4-10-16-24)30-28(31)21-27(22-11-5-2-6-12-22)23-13-7-3-8-14-23/h2-21,29H,1H3,(H,30,31)
• InChI Key: WXMDTTFMEOKTPQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C=C(C3=CC=CC=C3)C4=CC=CC=C4

Description

N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide is not fully understood. However, it is believed to exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways.
Biochemical and Physiological Effects
N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce the proliferation of cancer cells, and inhibit the growth of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide is its versatility. It can be used in a wide range of experiments due to its anti-inflammatory, anti-cancer, and anti-bacterial properties. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide. One potential application is in the development of new anti-inflammatory and anti-cancer drugs. The compound could also be used as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other fields.
In conclusion, N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide is a compound that has shown significant potential in scientific research. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a versatile compound that can be used in a wide range of experiments. Further research is needed to fully understand its mechanism of action and to explore its potential applications in other fields.

Synthesis Methods

N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide can be synthesized using a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, Heck reaction, and Sonogashira coupling. The Suzuki-Miyaura cross-coupling reaction is the most commonly used method for the synthesis of this compound. This method involves the reaction of 4-methoxyphenylboronic acid, phenylboronic acid, and 3,3-diphenylacryloyl chloride in the presence of a palladium catalyst.

Scientific Research Applications

N-[(4-methoxyphenyl)(phenyl)methyl]-3,3-diphenylacrylamide has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been used as a fluorescent probe for the detection of metal ions.